Cas no 1393585-66-4 (2,4-Dibromo-6-Fluoro-Benzonitrile)

• Product Name: 2,4-Dibromo-6-Fluoro-Benzonitrile
• CAS No: 1393585-66-4
• MF: C₇H₂Br₂FN
• MW: 278.903883457184
• MDL: MFCD22377850
• CID: 3166814
• PubChem ID: 66682308
• Update Time: 2025-11-01

2,4-Dibromo-6-Fluoro-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-6-fluorobenzonitrile
• 2,4-Dibromo-6-fluoro-benzonitrile
• C7H2Br2FN
• AMY6208
• 1383AJ
• Benzonitrile, 2,4-dibromo-6-fluoro-
• SB33304
• SY279056
• SCHEMBL425826
• AS-47163
• MFCD22377850
• AKOS027339792
• CS-0341916
• 1393585-66-4
• F12407
• 2,4-Dibromo-6-Fluoro-Benzonitrile

• MDL： MFCD22377850
• Inchi： 1S/C7H2Br2FN/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H
• InChI Key： VEJXWWDHQYGSQN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C#N)F)Br

Computed Properties

• Exact Mass: 278.85175 g/mol
• Monoisotopic Mass: 276.85380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8
• Molecular Weight: 278.90

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2,4-Dibromo-6-Fluoro-Benzonitrile

Professional Introduction to 2,4-Dibromo-6-Fluoro-Benzonitrile (CAS No. 1393585-66-4)

2,4-Dibromo-6-Fluoro-Benzonitrile (CAS No. 1393585-66-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science due to its unique structural and electronic properties. This compound, featuring a benzonitrile core substituted with bromine and fluorine atoms, exhibits a high degree of functional diversity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of both bromine and fluorine substituents in the molecular structure of 2,4-Dibromo-6-Fluoro-Benzonitrile imparts distinct chemical reactivity. The bromine atoms can participate in various substitution reactions, including cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic frameworks. Meanwhile, the fluorine atom introduces electron-withdrawing effects and can influence the electronic properties of the molecule, making it particularly useful in designing molecules with specific spectroscopic or biological activities.

In recent years, 2,4-Dibromo-6-Fluoro-Benzonitrile has been extensively studied for its potential applications in drug discovery. The benzonitrile moiety is a well-known pharmacophore found in numerous therapeutic agents, including antibiotics and antiviral drugs. By modifying this core structure with halogen atoms, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds. For instance, fluorinated benzonitrile derivatives have shown enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts.

One of the most compelling aspects of 2,4-Dibromo-6-Fluoro-Benzonitrile is its utility as a building block for heterocyclic compounds. Heterocycles are essential components of many biologically active molecules, and incorporating halogenated benzonitrile derivatives into these structures can lead to novel compounds with potent biological activity. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various targets, including enzymes involved in cancer metabolism and bacterial resistance mechanisms.

The synthesis of 2,4-Dibromo-6-Fluoro-Benzonitrile typically involves multi-step organic transformations starting from commercially available precursors. The introduction of bromine and fluorine atoms requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution, are often employed to achieve these transformations efficiently.

The electronic properties of 2,4-Dibromo-6-Fluoro-Benzonitrile also make it attractive for applications in materials science. The combination of bromine and fluorine substituents can result in molecules with tailored electron affinity and conductivity characteristics. These properties are particularly relevant in the development of organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential as a precursor for synthesizing novel organic materials that exhibit enhanced performance in electronic devices.

From a computational chemistry perspective, 2,4-Dibromo-6-Fluoro-Benzonitrile has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of this compound, aiding in the design of more effective derivatives. These computational approaches are complemented by experimental validations through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The pharmaceutical industry has shown particular interest in 2,4-Dibromo-6-Fluoro-Benzonitrile due to its versatility as a scaffold for drug development. By leveraging its unique structural features, researchers can generate libraries of compounds with diverse biological activities. High-throughput screening techniques have been employed to identify promising candidates for further optimization. Several preclinical studies have highlighted the potential of benzonitrile derivatives as inhibitors of key enzymes implicated in diseases such as cancer and inflammation.

In conclusion,2,4-Dibromo-6-Fluoro-Benzonitrile (CAS No. 1393585-66-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use as an intermediate in pharmaceutical synthesis, a precursor for advanced materials, and a subject of interest in computational chemistry. As research continues to uncover new methodologies for functionalizing this molecule,2,4-Dibromo-6-Fluoro-Benzonitrile is poised to play an increasingly significant role in shaping the future of chemical innovation.